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Compound of Interest

Compound Name: Rufigallol

Cat. No.: B1680268 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Rufigallol in a laboratory setting. The information is intended

for researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Rufigallol: Chemical and Physical Properties
The following table summarizes the key quantitative data for Rufigallol.
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Property Value Source

Molecular Formula C₁₄H₈O₈ [1][2][3]

Molecular Weight 304.21 g/mol [1][3][4]

Appearance
Red needles (crystallized from

dioxane)
[5]

Melting Point
Sublimes without melting at

365 °C
[5]

Boiling Point 405.05°C (rough estimate) [2]

Density 1.5387 (rough estimate) [2][3]

Solubility Soluble in dioxane [5]

Hydrogen Bond Donor Count 6 [1][3]

Hydrogen Bond Acceptor

Count
8 [1][3]

Topological Polar Surface Area 156 Å² [1][3][4]

Hazard Identification and Risk Assessment
Currently, specific toxicity data and GHS classification for Rufigallol are limited. Some sources

indicate "no data available" for hazard statements.[1] However, as a

hexahydroxyanthraquinone, it is prudent to handle it as a potentially hazardous substance.

Similar compounds can be harmful if swallowed, in contact with skin, or if inhaled, and may be

suspected of causing genetic defects. Therefore, a conservative approach to handling is

essential.

Potential Hazards:

Inhalation: As a solid/powder, it may be harmful if inhaled.

Skin Contact: May cause irritation upon contact.

Eye Contact: May cause serious eye irritation.
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Ingestion: May be harmful if swallowed.

A thorough risk assessment should be conducted before any handling of Rufigallol.[6]

Personal Protective Equipment (PPE) and
Engineering Controls
Given the potential hazards, the following engineering controls and PPE are mandatory to

minimize exposure.

Ventilation: Always handle Rufigallol in a well-ventilated area. A chemical fume hood or a

Class II Biosafety Cabinet (BSC) is recommended, especially when handling the powder

form, to minimize inhalation exposure.[7]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[8]
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PPE Item Specification Rationale

Hand Protection

Chemical-resistant, powder-

free nitrile gloves. Consider

double-gloving, with one cuff

under the gown and the other

over.[9][10] Change gloves

every 30-60 minutes or

immediately if contaminated.[9]

To prevent skin contact.

Thicker gloves generally offer

better protection.[9]

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles are mandatory. A face

shield should be worn in

situations with a high risk of

splashing.[10][11]

To protect the eyes and face

from splashes and airborne

particles.

Body Protection

A disposable, long-sleeved,

solid-front laboratory coat or

gown made of a low-

permeability fabric (e.g.,

polyethylene-coated

polypropylene). Cuffs should

be knitted or elasticated.[7][10]

To protect skin and personal

clothing from contamination.

Respiratory Protection

For handling powders outside

of a fume hood or for cleaning

up spills, a NIOSH-approved

N95 or higher-rated particulate

respirator is recommended.[7]

[10] Surgical masks offer little

to no protection from chemical

exposure.[7][9]

To prevent inhalation of

airborne particles.

Safe Handling and Operational Workflow
The following workflow outlines the procedural steps for the safe handling of Rufigallol, from

preparation to disposal.
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Safe handling workflow for Rufigallol.

Preparation:

Before starting, consult the Safety Data Sheet (SDS) and understand the potential

hazards.

Assemble all necessary chemicals, equipment, and waste containers.

Don the appropriate PPE as specified in the table above.

Handling:

Conduct all manipulations of Rufigallol, especially weighing and transferring the powder,

within a certified chemical fume hood to prevent inhalation of dust.

Avoid the formation of dust.[8]

Do not eat, drink, or smoke in the handling area.

In Case of a Spill:

Evacuate the immediate area if the spill is large or generates significant dust.

For small spills, carefully clean up using appropriate spill kits. Avoid dry sweeping. Gently

cover the spill with absorbent material and then carefully collect it into a sealed container
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for disposal.

Decontaminate the area thoroughly after cleanup.

Post-Handling:

After completing the work, decontaminate all surfaces and equipment.

Segregate waste into appropriately labeled containers (see Section 5 for details).

Remove PPE carefully to avoid self-contamination. Gloves should be removed last and

turned inside out.[9]

Wash hands thoroughly with soap and water after removing PPE.[9]

Waste Disposal Plan
All waste materials contaminated with Rufigallol must be treated as hazardous chemical

waste.

Solid Waste:

This includes contaminated PPE (gloves, gowns), absorbent materials from spills, and

empty containers.

Collect all solid waste in a dedicated, clearly labeled, and sealed hazardous waste

container.[12]

Empty containers should be triple-rinsed (if appropriate for the next use) with a suitable

solvent, and the rinsate collected as hazardous liquid waste. Otherwise, the empty,

unrinsed container should be disposed of as solid hazardous waste.

Liquid Waste:

Solutions containing Rufigallol and solvents used for decontamination should be collected

in a sealed, labeled, and chemical-resistant hazardous waste container.

Do not dispose of Rufigallol waste down the drain.[12]
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Disposal Procedure:

All hazardous waste must be disposed of through your institution's Environmental Health &

Safety (EH&S) department.[12] Follow all local, state, and federal regulations for

hazardous waste disposal.[6] Store waste containers in a designated, secure area until

collection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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